Cas no 2167292-83-1 (4-(furan-3-yl)-3,6-dihydro-2H-pyran)

• Product Name: 4-(furan-3-yl)-3,6-dihydro-2H-pyran
• CAS No: 2167292-83-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 6564497
• PubChem ID: 164663874
• Update Time: 2025-10-21

4-(furan-3-yl)-3,6-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(furan-3-yl)-3,6-dihydro-2H-pyran
• EN300-1586101
• 2167292-83-1

• Inchi： 1S/C9H10O2/c1-4-10-5-2-8(1)9-3-6-11-7-9/h1,3,6-7H,2,4-5H2
• InChI Key： CFVYAGGCXTXHFU-UHFFFAOYSA-N
• SMILES： O1CC=C(C2=COC=C2)CC1

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 22.4Ų

Additional information on 4-(furan-3-yl)-3,6-dihydro-2H-pyran

Exploring the Unique Properties and Applications of 4-(furan-3-yl)-3,6-dihydro-2H-pyran (CAS No. 2167292-83-1)

The compound 4-(furan-3-yl)-3,6-dihydro-2H-pyran (CAS No. 2167292-83-1) has garnered significant attention in recent years due to its distinctive molecular structure and potential applications in various fields. This heterocyclic organic compound combines a furan ring with a dihydropyran moiety, creating a versatile scaffold for chemical synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and advanced materials, making it a subject of growing interest in scientific literature and patent filings.

One of the key reasons behind the rising popularity of 4-(furan-3-yl)-3,6-dihydro-2H-pyran is its unique electronic properties. The furan component contributes aromatic character and electron-richness, while the dihydropyran ring offers conformational flexibility. This combination makes the compound particularly valuable in designing novel drug candidates, where such structural features can influence bioavailability and target binding. Recent studies have highlighted its potential as a building block for bioactive molecules, especially in the development of treatments for neurological disorders and metabolic diseases.

In the realm of materials science, 4-(furan-3-yl)-3,6-dihydro-2H-pyran has shown promise as a precursor for functional polymers and smart materials. Its ability to undergo various chemical transformations, including ring-opening polymerizations and click chemistry reactions, makes it attractive for creating materials with tailored properties. Researchers are particularly interested in its potential for developing biodegradable plastics and renewable resource-based polymers, aligning with current global trends toward sustainable chemistry and green technology.

The synthesis and characterization of 4-(furan-3-yl)-3,6-dihydro-2H-pyran have been subjects of numerous optimization studies. Modern synthetic approaches often employ catalytic methods and microwave-assisted reactions to improve yields and reduce environmental impact. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been crucial in confirming its structure and purity. These methodological advancements have made the compound more accessible to researchers and industrial applications alike.

From a commercial perspective, the demand for 4-(furan-3-yl)-3,6-dihydro-2H-pyran is expected to grow as its applications become more established. Pharmaceutical companies are particularly interested in its potential as a privileged structure in drug discovery, while material scientists value its role in developing next-generation polymers. The compound's relative stability and synthetic accessibility further enhance its commercial viability, making it a strong candidate for scale-up production in the coming years.

Looking ahead, research on 4-(furan-3-yl)-3,6-dihydro-2H-pyran is likely to expand into new areas such as catalysis and energy storage. Preliminary studies suggest that derivatives of this compound may serve as ligands for transition metal catalysts or as components in organic electronic devices. As the scientific community continues to explore its potential, this versatile molecule is poised to play an increasingly important role in addressing contemporary challenges in chemistry and materials science.